Cas no 1338494-95-3 (4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole)
4-(Chloromethyl)-1-(propan-2-yl)-1H-pyrazole is a versatile pyrazole derivative featuring a reactive chloromethyl group at the 4-position and an isopropyl substituent on the nitrogen. This compound serves as a valuable intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems or functionalized pyrazole derivatives. The chloromethyl group enables further modifications through nucleophilic substitution or cross-coupling reactions, while the isopropyl moiety enhances steric and electronic properties. Its well-defined structure makes it suitable for pharmaceutical and agrochemical research, where pyrazole scaffolds are often employed. The compound is typically handled under inert conditions due to its reactivity, ensuring stability during storage and use.
1338494-95-3 structure
Product Name:4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole
CAS No:1338494-95-3
MF:C7H11ClN2
MW:158.628640413284
CID:5094308
PubChem ID:21698144
Update Time:2025-06-07
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- STL170067
- 4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole
- 1H-pyrazole, 4-(chloromethyl)-1-(1-methylethyl)-, hydrochloride
-
- Inchi: 1S/C7H11ClN2/c1-6(2)10-5-7(3-8)4-9-10/h4-6H,3H2,1-2H3
- InChI Key: DYFIPRFWRSVCKB-UHFFFAOYSA-N
- SMILES: ClCC1C=NN(C=1)C(C)C
Computed Properties
- Exact Mass: 158.0610761g/mol
- Monoisotopic Mass: 158.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.8
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494407-1g |
4-(Chloromethyl)-1-isopropyl-1H-pyrazolehydrochloride |
1338494-95-3 | 97% | 1g |
$352 | 2022-06-13 | |
| Enamine | EN300-1235005-0.05g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 0.05g |
$912.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-0.1g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 0.1g |
$956.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-0.25g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 0.25g |
$999.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-0.5g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 0.5g |
$1043.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-1.0g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 1g |
$1086.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-2.5g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 2.5g |
$2127.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-5.0g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 5g |
$3147.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-10.0g |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 10g |
$4667.0 | 2023-06-08 | ||
| Enamine | EN300-1235005-50mg |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole |
1338494-95-3 | 50mg |
$528.0 | 2023-10-02 |
4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
2. Agricultural
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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